N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)-2,5-dimethylbenzamide

• IUPAC Name: N-[2-[[4-(ethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]-2,5-dimethylbenzamide
• InChI: InChI=1S/C18H25N5O/c1-5-19-16-11-14(4)22-18(23-16)21-9-8-20-17(24)15-10-12(2)6-7-13(15)3/h6-7,10-11H,5,8-9H2,1-4H3,(H,20,24)(H2,19,21,22,23)
• InChI Key: QORYLQHKZIEQHG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)NCCNC(=O)C2=C(C=CC(=C2)C)C
• Molecular Formula: C18H25N5O
• Molecular Weight: 327.4 g/mol

Description

N-(2-{[4-(ethylamino)-6-methyl-2-pyrimidinyl]amino}ethyl)-2,5-dimethylbenzamide is a useful research compound. Its molecular formula is C18H25N5O and its molecular weight is 327.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.20591044 g/mol and the complexity rating of the compound is 392. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Pharmacology of Synthetic Opioids

Research in the pharmacology of non-fentanil novel synthetic opioids, particularly N-substituted benzamides and acetamides, has been extensive. These compounds, developed in the 1970s and 1980s, have shown significant impact on drug markets and health due to their psychoactive effects. International early warning systems play a crucial role in tracking these substances, emphasizing the need for preemptive research on emerging compounds to gather drug metabolism and pharmacokinetic data early in their appearance on illicit markets (Sharma et al., 2018).

Biological Effects of Chemical Compounds

The biological effects of various chemicals, including acetamide, formamide, and their derivatives, have been studied extensively. These chemicals have commercial importance and diverse biological consequences upon exposure in humans. The environmental toxicology of these materials has expanded significantly, enhancing our understanding of their effects (Kennedy, 2001).

Chemical Compounds in Cancer Research

Research on the inhibition of recovery from damage induced by ionizing radiation in mammalian cells, including the use of chemical agents such as N-methylformamide, highlights the potential of chemical compounds in enhancing radiotherapy outcomes by inhibiting cellular recovery mechanisms (Kelland & Steel, 1988).

Drug Metabolism and Synthesis of Heterocyclic Compounds

The synthesis and biological activities of pyrimidine analogs have been reported, underscoring the significance of pyrimidines in medicinal drugs. Pyrimidines exhibit a range of pharmacological activities, making them a key focus for the development of new therapeutic agents (JeelanBasha & Goudgaon, 2021).